4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(2,5-dichlorophenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-8-2-4-11(15)10(6-8)9-3-1-7(13(17)18)5-12(9)16/h1-6H,(H,17,18)
• InChI Key: DBJVXYDVFZZZHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)F)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID80681311
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261954-57-7

Description

4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% (4-DFPBA), is a halogenated phenylbenzoic acid which has been researched extensively due to its unique chemical structure and its potential applications in both scientific research and industrial applications. 4-DFPBA has a wide range of applications, from being used as a synthetic intermediate in organic synthesis to being used as a reagent in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% is not fully understood. However, it has been suggested that 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It has also been suggested that 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% may act as a ligand for certain receptors, such as the glucocorticoid receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% have not been extensively studied. However, it has been suggested that 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% may have anti-inflammatory, analgesic, and antipyretic effects. It has also been suggested that 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% may have anti-cancer effects, as well as neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% in lab experiments include its low cost and its ease of synthesis. It is also relatively stable and has a wide range of applications. The main limitation of using 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% in lab experiments is that its mechanism of action is not fully understood.

Future Directions

For the study of 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in organic synthesis and pharmaceuticals. Additionally, further research into the safety and efficacy of 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% in humans and animals is needed. Finally, research into the potential synergistic effects of 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% with other compounds is also needed.

Synthesis Methods

4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 2,5-dichlorobenzaldehyde with 3-fluorobenzoyl chloride in the presence of a base such as pyridine or triethylamine. This reaction produces 4-(2,5-dichlorophenyl)-3-fluorobenzonitrile. The second step involves the hydrolysis of the nitrile group, which is catalyzed by an acid such as hydrochloric acid or sulfuric acid. This reaction yields 4-(2,5-dichlorophenyl)-3-fluorobenzoic acid, 95%.

Scientific Research Applications

4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% has been widely used in scientific research due to its unique chemical structure and its wide range of applications. It has been used as a reagent in various biochemical and physiological studies, such as the synthesis of peptides and proteins, the study of enzyme-substrate interactions, and the study of receptor-ligand interactions. 4-(2,5-Dichlorophenyl)-3-fluorobenzoic acid, 95% has also been used as a synthetic intermediate in organic synthesis, as well as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.